4-(2-Chloro-5-hydroxyphenyl)-3-fluorobenzoic acid, 95%
Overview
Description
4-(2-Chloro-5-hydroxyphenyl)-3-fluorobenzoic acid, 95% (4-Cl-5-OH-3-F-benzoic acid) is a synthetic organic compound that is commonly used in scientific research applications. It is a white crystalline solid with a melting point of about 180°C and a molar mass of about 265 g/mol. It is insoluble in water, but soluble in most organic solvents such as ethanol, acetone, and ethyl acetate.
Scientific Research Applications
4-Cl-5-OH-3-F-benzoic acid is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a precursor in the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antibiotics.
Mechanism of Action
4-Cl-5-OH-3-F-benzoic acid acts as a proton acceptor in organic reactions. It is able to bind to a proton and form a covalent bond with it, which can then be used to facilitate a reaction. It can also act as an acid catalyst, increasing the rate of a reaction by providing a proton source.
Biochemical and Physiological Effects
4-Cl-5-OH-3-F-benzoic acid has not been tested for its biochemical or physiological effects in humans or animals. However, in vitro studies have shown that the compound can inhibit the growth of certain bacteria, suggesting that it may have antimicrobial properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Cl-5-OH-3-F-benzoic acid in laboratory experiments is its low cost and ease of synthesis. It is also relatively stable, making it ideal for use in long-term experiments. However, it is also highly soluble in organic solvents, which can make it difficult to separate from the reaction mixture.
Future Directions
Future research on 4-Cl-5-OH-3-F-benzoic acid should focus on its potential applications in the pharmaceutical and medical fields. Further studies could investigate its antimicrobial properties and its ability to inhibit the growth of certain bacteria. Additionally, the compound could be tested for its potential to act as a proton acceptor in other organic reactions, as well as its ability to act as a catalyst for chemical reactions. Further research could also investigate its potential to be used as a precursor in the synthesis of other compounds, such as pharmaceuticals. Finally, studies could explore its potential to be used in drug delivery systems and as an excipient in drug formulations.
Synthesis Methods
4-Cl-5-OH-3-F-benzoic acid is typically synthesized through a three-step process. First, 2-chloro-5-hydroxybenzaldehyde is reacted with sodium hydroxide to form 2-chloro-5-hydroxybenzoic acid. Then, the acid is reacted with 3-fluoro-4-methoxybenzaldehyde to form 4-Cl-5-OH-3-F-benzoic acid. Finally, the product is purified through recrystallization.
properties
IUPAC Name |
4-(2-chloro-5-hydroxyphenyl)-3-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO3/c14-11-4-2-8(16)6-10(11)9-3-1-7(13(17)18)5-12(9)15/h1-6,16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIFGEYDERXPTJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)F)C2=C(C=CC(=C2)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70690477 |
Source
|
| Record name | 2'-Chloro-2-fluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70690477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261908-57-9 |
Source
|
| Record name | 2'-Chloro-2-fluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70690477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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